![molecular formula C9H16Cl2N2 B6254790 1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloride CAS No. 1228878-50-9](/img/no-structure.png)
1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloride
Overview
Description
1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride, also known as 4-Methylpyridine-2-carboxylic acid, is a synthetic compound that has been used in scientific research for a variety of applications. It is a colorless, crystalline solid with a melting point of 80-81 °C and is soluble in water. 4-Methylpyridine-2-carboxylic acid has been used in a variety of scientific studies, including organic synthesis, drug development, and biochemistry.
Scientific Research Applications
1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloridedine-2-carboxylic acid has been used in a variety of scientific research applications. It has been used in organic synthesis as a starting material for the synthesis of a variety of compounds, including drugs, agrochemicals, and other organic compounds. It has also been used in biochemistry and drug development studies, as well as in the study of enzyme kinetics and the development of new drug delivery systems.
Mechanism of Action
The mechanism of action of 1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride is not well understood. However, it is believed to act as a proton donor and as an inhibitor of certain enzymes. In addition, it has been shown to interact with certain proteins, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride are not well understood. However, it has been shown to act as an inhibitor of certain enzymes, as well as to interact with certain proteins. In addition, it has been shown to have anticonvulsant, sedative, and analgesic effects in animals.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride in laboratory experiments include its high solubility in water, its low cost, and its availability. However, it is important to note that this compound can be toxic in high doses and should be handled with caution.
Future Directions
The future directions for 1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride research include further exploration of its mechanism of action, its potential applications in drug development, and its potential uses in organic synthesis. In addition, further research could be conducted on its biochemical and physiological effects, as well as its potential toxicity. Finally, further research could be conducted on its potential applications in the development of new drug delivery systems.
Synthesis Methods
1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloridedine-2-carboxylic acid can be synthesized using a variety of methods. One of the most commonly used methods is the Mannich reaction, which involves the reaction of an aldehyde, an amine, and a carboxylic acid in the presence of an acid catalyst. This reaction results in the formation of a product with a carboxylic acid group and an amine group. The product can then be treated with hydrochloric acid to form the desired 1-(2-(Propan-2-yl)pyridin-4-yl)methanamine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloride involves the reaction of 2-(propan-2-yl)pyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "2-(propan-2-yl)pyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 2-(propan-2-yl)pyridine is reacted with formaldehyde in the presence of hydrochloric acid to yield 1-[2-(propan-2-yl)pyridin-4-yl]methanol.", "Step 2: Sodium borohydride is added to the reaction mixture from step 1 to reduce the alcohol group to an amine group, yielding 1-[2-(propan-2-yl)pyridin-4-yl]methanamine.", "Step 3: The product from step 2 is treated with hydrochloric acid to yield 1-[2-(propan-2-yl)pyridin-4-yl]methanamine dihydrochloride." ] } | |
CAS RN |
1228878-50-9 |
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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